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For Researchers, Scientists, and Drug Development Professionals

Introduction
A-966492 is a potent, orally bioavailable small molecule inhibitor of Poly(ADP-ribose)

polymerase (PARP) enzymes, specifically targeting PARP-1 and PARP-2.[1][2][3][4] These

enzymes are critical components of the DNA damage response (DDR) pathway, playing a key

role in the repair of single-strand DNA breaks (SSBs). By inhibiting PARP, A-966492 disrupts

the repair of SSBs, which can lead to the formation of cytotoxic double-strand breaks (DSBs)

during DNA replication. This mechanism of action forms the basis of its anti-tumor activity,

particularly in cancers with deficiencies in homologous recombination repair (HRR), such as

those with BRCA1/2 mutations. This technical guide provides a comprehensive overview of the

preclinical efficacy of A-966492 in various animal models, detailing its potency, in vivo activity,

and the experimental protocols utilized in these seminal studies.

Core Efficacy Data
The preclinical development of A-966492 has demonstrated its significant potential as an anti-

cancer agent, both as a monotherapy and in combination with DNA-damaging agents.
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In Vitro Potency
A-966492 exhibits high potency against its target enzymes, PARP-1 and PARP-2. The

inhibitory activity has been quantified through enzymatic and cell-based assays.

Parameter Value Enzyme/Cell Line Reference

Ki (Inhibition

Constant)
1 nM PARP-1 [1][2][3][4]

1.5 nM PARP-2 [1][3][4]

EC50 (Half maximal

effective

concentration)

1 nM C41 Whole Cell Assay [1][2]

In Vivo Efficacy in Murine Models
The anti-tumor effects of A-966492 have been evaluated in syngeneic and xenograft mouse

models, demonstrating significant tumor growth inhibition.

B16F10 Murine Melanoma Model (in combination with Temozolomide - TMZ)

Treatment Group Dosing Regimen
Tumor Growth
Inhibition (%)

Reference

A-966492 + TMZ

Specific dosing to be

detailed in primary

literature

Dose-dependent

enhancement of TMZ

efficacy

[1][2]

MX-1 Human Breast Cancer Xenograft Model (BRCA1-deficient)
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Treatment Group Dosing Regimen
Tumor Growth
Inhibition (%)

Reference

A-966492

(monotherapy)
100 mg/kg/day 46

A-966492

(monotherapy)
200 mg/kg/day 92

A-966492 +

Carboplatin

Specific dosing to be

detailed in primary

literature

Significant

enhancement of

carboplatin efficacy

[2]

Pharmacokinetics
A-966492 has shown favorable pharmacokinetic properties across multiple species, a critical

factor for its development as an oral therapeutic.

Species
Oral Bioavailability
(%)

Half-life (hours) Reference

Sprague-Dawley Rats 34-72 1.7-1.9 [1]

Beagle Dogs 34-72 1.7-1.9 [1]

Cynomolgus Monkeys 34-72 1.7-1.9 [1]

Signaling Pathway and Mechanism of Action
A-966492's primary mechanism of action is the inhibition of PARP1 and PARP2, which are

central to the Base Excision Repair (BER) pathway for single-strand DNA breaks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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